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Compound of Interest

Compound Name: Stigmatellin Y

Cat. No.: B1233624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stigmatellin Y is a potent bioactive secondary metabolite belonging to the stigmatellin family of

chromone antibiotics.[1][2] These compounds are produced by myxobacteria, such as

Stigmatella aurantiaca and Vitiosangium cumulatum.[3][4][5][6][7] Stigmatellins, including

Stigmatellin Y, are known for their inhibitory activity against the cytochrome bc1 complex of

the mitochondrial respiratory chain, making them valuable tools in bioenergetics research and

potential starting points for the development of novel therapeutic agents.[3][8] This document

provides a detailed protocol for the isolation and purification of Stigmatellin Y from

myxobacterial cultures.

Chemical Properties of Stigmatellin Y
A thorough understanding of the physicochemical properties of Stigmatellin Y is essential for

its successful isolation and purification.
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Property Value Reference

Molecular Formula C29H40O6 [1]

Molecular Weight 484.6 g/mol [5]

Appearance Dark oil (crude extract) [5]

Solubility
Soluble in methanol, acetone,

ethyl acetate, chloroform
[4][5]

UV Absorption Maxima (in

Methanol)

238, 256, 269, 279, and 305

nm
[5]

Stability

Stable in aqueous solution at

neutral pH, but decomposes at

pH <5

[8]

Experimental Protocols
This protocol outlines the steps for the cultivation of the producing microorganism, followed by

the extraction and chromatographic purification of Stigmatellin Y.

Part 1: Cultivation and Harvest
Microorganism and Culture Conditions:

Stigmatella aurantiaca Sg a15 or Vitiosangium cumulatum MCy10943T can be used for

the production of Stigmatellin Y.[4][5][6]

Cultivate the myxobacterial strain in a suitable medium, such as CYHv3 medium,

supplemented with an adsorber resin like Amberlite® XAD-16.[4][5] The resin aids in the

in-situ capture of the produced secondary metabolites.

Incubate the culture at 30°C on a gyratory shaker at 160 rpm for approximately 3 days, or

until optimal production is achieved.[5]

Harvesting:

Collect the cell mass and the adsorber resin from the culture broth by centrifugation.[4][5]
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Part 2: Extraction
Initial Solvent Extraction:

Extract the collected cell pellet and XAD-16 resin twice with acetone.[4][5]

Combine the acetone extracts and concentrate them under vacuum to remove the

acetone, leaving an aqueous phase.[5]

Liquid-Liquid Partitioning:

Extract the resulting aqueous phase with ethyl acetate.[5]

Separate the organic (ethyl acetate) layer, which now contains the crude Stigmatellin Y.

Dry the ethyl acetate extract over anhydrous sodium sulfate (Na2SO4) and evaporate the

solvent under vacuum to yield a dark, oily crude extract.[5]

Part 3: Chromatographic Purification
Flash Chromatography (Initial Fractionation):

Dissolve the crude extract in a minimal amount of dichloromethane.[5]

Apply the dissolved extract to a silica gel column.[5]

Elute the column with a stepwise gradient of dichloromethane and methanol.[5]

Start with 99:1 (v/v) dichloromethane:methanol to elute less polar compounds.

Increase the polarity to 96:4 (v/v) dichloromethane:methanol to elute the fraction

containing crude Stigmatellin Y.[5]

Collect fractions and monitor by thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC) to identify the fractions containing Stigmatellin Y.

Semi-Preparative High-Performance Liquid Chromatography (Final Purification):
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Pool the fractions containing Stigmatellin Y from the flash chromatography step and

evaporate the solvent.

Dissolve the residue in a suitable solvent (e.g., methanol).

Purify the Stigmatellin Y using a semi-preparative reversed-phase HPLC system (e.g.,

RP-18 column).[4][5]

A typical elution gradient could be a mixture of acetonitrile and 50 mM ammonium acetate

buffer (pH 5.5). For example, a gradient of 75:25 (v/v) acetonitrile:buffer has been used to

successfully purify Stigmatellin Y.[5]

Monitor the elution profile using a UV detector at one of the absorption maxima of

Stigmatellin Y (e.g., 269 nm).

Collect the peak corresponding to Stigmatellin Y.

Evaporate the solvent from the collected fraction to obtain pure Stigmatellin Y.

Characterization and Quantification
The identity and purity of the isolated Stigmatellin Y should be confirmed using modern

analytical techniques:

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final

sample.[9]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can confirm the

molecular formula.[4] Tandem mass spectrometry (MS/MS) can provide structural

information through fragmentation patterns.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate

the detailed chemical structure.[5]

Quantitative Data Summary
The following table summarizes representative yields obtained during the purification process

described in the literature. Actual yields may vary depending on the producing strain, culture

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1233624?utm_src=pdf-body
https://www.benchchem.com/product/b1233624?utm_src=pdf-body
https://www.mdpi.com/1420-3049/27/14/4656
https://pdfs.semanticscholar.org/a749/e16308e00a522cc776d78fd3813bb0f61ffe.pdf?skipShowableCheck=true
https://www.benchchem.com/product/b1233624?utm_src=pdf-body
https://pdfs.semanticscholar.org/a749/e16308e00a522cc776d78fd3813bb0f61ffe.pdf?skipShowableCheck=true
https://www.benchchem.com/product/b1233624?utm_src=pdf-body
https://www.benchchem.com/product/b1233624?utm_src=pdf-body
https://www.benchchem.com/product/b1233624?utm_src=pdf-body
https://www.benchchem.com/product/b1233624?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11223654/
https://www.mdpi.com/1420-3049/27/14/4656
https://www.mdpi.com/1420-3049/27/14/4656
https://pdfs.semanticscholar.org/a749/e16308e00a522cc776d78fd3813bb0f61ffe.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


conditions, and purification scale.

Purification Step Product Yield Reference

Crude Extraction Dark Oil 2.7 g [5]

Silica Gel

Chromatography
Crude Stigmatellin Y 0.21 g [5]

Reversed-Phase

HPLC
Pure Stigmatellin Y 12 mg [5]

Visualizations
Experimental Workflow
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Caption: Workflow for the isolation and purification of Stigmatellin Y.
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Caption: Inhibition of the mitochondrial electron transport chain by Stigmatellin Y.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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